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Compound of Interest

Compound Name: JPS036

Cat. No.: B12398930 Get Quote

JPS036 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information for using JPS036, a PROTAC® (Proteolysis Targeting Chimera) designed to

degrade Class I Histone Deacetylases (HDACs). Here you will find answers to frequently asked

questions and troubleshooting advice to ensure the success of your experiments, with a

specific focus on avoiding concentration-dependent artifacts like the "hook effect."

Frequently Asked Questions (FAQs)
Q1: What is JPS036 and what is its mechanism of action?

JPS036 is a selective, benzamide-based PROTAC that induces the degradation of Class I

HDACs.[1] Unlike traditional inhibitors that only block the enzymatic activity of a protein,

PROTACs eliminate the target protein entirely. JPS036 is a bifunctional molecule: one end

binds to an HDAC protein (the protein of interest), and the other end binds to the Von Hippel-

Lindau (VHL) E3 ubiquitin ligase. This proximity induces the E3 ligase to tag the HDAC with

ubiquitin, marking it for destruction by the cell's proteasome.[2][3] This catalytic process allows

substoichiometric concentrations of JPS036 to achieve significant and long-lasting protein

degradation.[2]
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JPS036 Mechanism of Action
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The PROTAC Hook Effect Mechanism
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Troubleshooting Workflow for Suboptimal Degradation

Start:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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